Cas no 2171462-44-3 (5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro5.5undecane)
5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro5.5undecane
- EN300-1640920
- 2171462-44-3
- 5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane
-
- Inchi: 1S/C12H17N3OS/c1-2-12(8-17-5-1)11(15-3-4-16-12)10-6-13-9-14-7-10/h6-7,9,11,15H,1-5,8H2
- InChI Key: CCRSDCNHSVDBFD-UHFFFAOYSA-N
- SMILES: S1CCCC2(C1)C(C1=CN=CN=C1)NCCO2
Computed Properties
- Exact Mass: 251.10923335g/mol
- Monoisotopic Mass: 251.10923335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 72.3Ų
5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1640920-0.05g |
5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171462-44-3 | 0.05g |
$780.0 | 2023-06-04 | ||
| Enamine | EN300-1640920-0.1g |
5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171462-44-3 | 0.1g |
$817.0 | 2023-06-04 | ||
| Enamine | EN300-1640920-0.25g |
5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171462-44-3 | 0.25g |
$855.0 | 2023-06-04 | ||
| Enamine | EN300-1640920-0.5g |
5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171462-44-3 | 0.5g |
$891.0 | 2023-06-04 | ||
| Enamine | EN300-1640920-1.0g |
5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171462-44-3 | 1g |
$928.0 | 2023-06-04 | ||
| Enamine | EN300-1640920-2.5g |
5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171462-44-3 | 2.5g |
$1819.0 | 2023-06-04 | ||
| Enamine | EN300-1640920-5.0g |
5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171462-44-3 | 5g |
$2692.0 | 2023-06-04 | ||
| Enamine | EN300-1640920-10.0g |
5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171462-44-3 | 10g |
$3992.0 | 2023-06-04 | ||
| Enamine | EN300-1640920-50mg |
5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171462-44-3 | 50mg |
$780.0 | 2023-09-22 | ||
| Enamine | EN300-1640920-100mg |
5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane |
2171462-44-3 | 100mg |
$817.0 | 2023-09-22 |
5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro5.5undecane Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro5.5undecane
Research Brief on 5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane (CAS: 2171462-44-3)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly 5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane (CAS: 2171462-44-3), as promising scaffolds for drug discovery. This compound, characterized by its unique spirocyclic structure, has garnered attention due to its potential applications in targeting various biological pathways. The following brief synthesizes the latest research findings related to this molecule, focusing on its synthesis, biological activity, and therapeutic potential.
The synthesis of 5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the introduction of the pyrimidine moiety and the formation of the spirocyclic core. The compound's structural complexity poses challenges, but advances in catalytic methods and protecting group strategies have enabled more efficient production. Researchers have also explored derivatization strategies to enhance its pharmacological properties.
Biological evaluations of 5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane have revealed its potential as a modulator of key enzymatic targets. In vitro studies demonstrate its affinity for kinases and other ATP-binding proteins, suggesting utility in oncology and inflammatory diseases. Notably, the compound exhibits selective inhibition against specific kinase isoforms, which could minimize off-target effects. Mechanistic studies using X-ray crystallography and molecular docking have provided insights into its binding mode, further validating its therapeutic potential.
In vivo studies have complemented these findings, showing favorable pharmacokinetic profiles and preliminary efficacy in animal models of disease. The compound's spirocyclic architecture contributes to its metabolic stability and bioavailability, addressing common limitations of small-molecule therapeutics. However, challenges such as tissue distribution and potential toxicity require further investigation. Ongoing research aims to refine the compound's properties through structural optimization and formulation strategies.
Beyond its direct therapeutic applications, 5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane serves as a valuable tool compound for probing biological mechanisms. Its unique structure makes it a versatile scaffold for chemical biology studies, enabling the exploration of protein-ligand interactions and signaling pathways. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical candidates or research tools.
In conclusion, 5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane represents a promising avenue for drug discovery and chemical biology research. Its synthetic accessibility, biological activity, and structural novelty position it as a compelling subject for further investigation. Future studies should focus on expanding its therapeutic applications, optimizing its properties, and elucidating its mechanisms of action. As the field advances, this compound may emerge as a cornerstone in the development of next-generation therapeutics.
2171462-44-3 (5-(pyrimidin-5-yl)-1-oxa-8-thia-4-azaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)